Cas no 36640-43-4 (3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 36640-43-4
• MF: C₁₆H₁₁ClN₂O
• MW: 282.72434258461
• CID: 318934
• PubChem ID: 976568
• Update Time: 2025-05-20

3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,3-(3-chlorophenyl)-1-phenyl-
• 3-(3-Chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• 3-(3-chlorophenyl)-1-phenylpyrazole-4-carbaldehyde
• 36640-43-4
• DTXSID60359622
• Z56855115
• EN300-01164
• CS-0218506
• AKOS000115231
• 3-(3-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• 3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C16H11ClN2O/c17-14-6-4-5-12(9-14)16-13(11-20)10-19(18-16)15-7-2-1-3-8-15/h1-11H
• InChI Key： KOAQEZYCWBZLFG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(C=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 282.05613
• Monoisotopic Mass: 282.055991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 3.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 468.9±35.0 °C at 760 mmHg
• Flash Point: 237.4±25.9 °C
• Refractive Index: 1.634
• PSA: 34.89
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

The compound 3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 36640-43-4) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a chlorophenyl group and a phenyl group attached to the pyrazole ring, along with an aldehyde functional group, makes this molecule unique in terms of its chemical properties and applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The pyrazole ring is known for its versatility in forming hydrogen bonds and its ability to act as a scaffold for various bioactive molecules. The chlorophenyl substituent in this compound adds electron-withdrawing effects, which can enhance the molecule's stability and reactivity. Similarly, the phenyl group contributes to aromaticity and planarity, which are crucial for optimizing electronic properties in materials science applications.

One of the most promising applications of 3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde lies in its potential as a precursor for advanced materials. Researchers have explored the use of pyrazole derivatives in the synthesis of conductive polymers and organic semiconductors. The aldehyde group in this compound can serve as a reactive site for further functionalization, enabling the creation of tailored materials with specific electronic properties.

In addition to its material science applications, this compound has shown potential in medicinal chemistry. The combination of a pyrazole ring with aromatic substituents makes it an attractive candidate for designing bioactive molecules. Recent studies have demonstrated that pyrazole derivatives can exhibit anti-inflammatory, antioxidant, and anticancer activities. The chlorophenyl group in this compound may enhance its pharmacokinetic properties, making it a valuable lead compound for drug development.

The synthesis of 3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by substitution reactions to introduce the chlorophenyl and phenyl groups, as well as oxidation steps to form the aldehyde functional group. Recent advancements in catalytic methods and green chemistry have made these synthesis routes more efficient and environmentally friendly.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These methods provide insights into the molecular structure, functional groups, and electronic transitions of the compound. Additionally, mass spectrometry (MS) can be used to confirm the molecular weight and fragmentation patterns of this compound.

In conclusion, 3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 36640-43-4) is a versatile organic compound with significant potential in both materials science and medicinal chemistry. Its unique structure, combining a pyrazole ring with aromatic substituents and an aldehyde group, offers opportunities for further functionalization and application development. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.